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Compound of Interest

Compound Name: JX06

Cat. No.: B1673190

Essential guidance for the safe and compliant disposal of JX06, a potent pyruvate
dehydrogenase kinase (PDK) inhibitor, is critical for maintaining a safe laboratory environment
and ensuring environmental protection. This document outlines the necessary procedures for
researchers, scientists, and drug development professionals, providing clear, step-by-step
instructions for the proper handling and disposal of JX06 waste.

JX06, also known as Bis(morpholinothiocarbonyl) disulfide (CAS 729-46-4), is a research
chemical that requires careful management due to its potential hazards. While some suppliers
may ship it as a non-hazardous substance for research purposes, available safety data sheets
(SDS) indicate that IX06 possesses properties that necessitate caution. It is classified as a
skin and eye irritant, may be harmful if swallowed, and is considered very toxic to aquatic life
with long-lasting effects.[1][2] Therefore, standard laboratory chemical waste procedures must
be strictly followed.

JX06 Hazard and Disposal Information

For quick reference, the following table summarizes the key hazard classifications and disposal
parameters for JX06.
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Parameter

Information

Source

Chemical Name

Bis(morpholinothiocarbonyl)
disulfide

[3]

CAS Number

729-46-4

[3]4]

GHS Hazard Pictograms

GHSO07 (Exclamation Mark),
GHSO09 (Environment)

GHS Signal Word

Warning

[1]

GHS Hazard Statements

H302: Harmful if
swallowedH315: Causes skin
irritationH319: Causes serious
eye irritationH372: Causes
damage to organs through
prolonged or repeated
exposureH410: Very toxic to
aquatic life with long lasting

effects

[1](2]

Disposal Recommendation

Dispose of contents/container
to an approved waste disposal

plant. Do not dispose of down

[4]

the drain.
UN Number 3077 [2]
Hazard Class 9 [2]

Packing Group

[2]

Step-by-Step Disposal Protocol for JX06

The following protocol outlines the essential steps for the safe disposal of JX06 from a

laboratory setting. This procedure is designed to minimize exposure risk and ensure regulatory

compliance.
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1. Personal Protective Equipment (PPE): Before handling JX06 waste, ensure you are wearing
appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

2. Waste Container Preparation: Use a designated, chemically compatible, and leak-proof
container for JX06 waste. The container must be clearly labeled as "Hazardous Waste" and
should include the chemical name "J3X06" or "Bis(morpholinothiocarbonyl) disulfide," the CAS
number "729-46-4," and the associated hazard pictograms (irritant, environmentally
hazardous).

3. Waste Segregation and Collection:

e Solid Waste: Unused or expired solid JX06 should be placed directly into the designated
hazardous waste container.

 Liquid Waste: Solutions containing JX06 should be collected in the hazardous waste
container. Do not pour JX06 solutions down the drain.[5] For spills, absorb the liquid with a
non-reactive absorbent material (e.g., vermiculite, sand), and then place the contaminated
absorbent into the solid waste container.

o Contaminated Materials: Any materials that have come into contact with JX06, such as
pipette tips, gloves, and weighing papers, must also be disposed of in the hazardous waste
container.

4. Container Sealing: Once waste collection is complete, or when the container is full (leaving
at least 10% headspace), securely seal the container to prevent leaks or spills.

5. Temporary Storage: Store the sealed hazardous waste container in a designated, well-
ventilated, and secure satellite accumulation area away from incompatible materials.

6. Professional Disposal: Arrange for the collection of the hazardous waste by your institution's
Environmental Health and Safety (EHS) department or a certified hazardous waste disposal
contractor. Do not attempt to dispose of JIX06 waste through regular trash or other non-
compliant methods.

Decontamination Procedures
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For surfaces and equipment contaminated with 3X06, decontamination can be achieved by
scrubbing with alcohol.[4] All materials used for decontamination, such as wipes or towels,

must be disposed of as hazardous waste. For empty containers of JX06, triple-rinse with a
suitable solvent, and collect the rinsate as hazardous waste.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible
disposal of JX06, protecting both themselves and the environment. Always consult your
institution's specific chemical hygiene plan and waste disposal guidelines for any additional
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1673190?utm_src=pdf-body
https://file.glpbio.com/quotepdf/sds.php?token=2CHJpC4UDMP8hX8BZAfAL-IlDehU3r4xw1o3rLTjgnVthGxXsRWKnDeVqQgRQGMoHjyNoflez7ihQkX3xkybJLkh8o_13l2jBmVCBnav3F6AEqjg1IuEvfUnquyNoO7ILS8caV1zDYVkm
https://www.benchchem.com/product/b1673190?utm_src=pdf-body
https://www.benchchem.com/product/b1673190?utm_src=pdf-body
https://www.benchchem.com/product/b1673190?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_morpholinothiocarbonyl_-disulfide
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_morpholinothiocarbonyl_-disulfide
https://www.bldpharm.com/products/729-46-4.html
https://cymitquimica.com/products/TM-T22350/729-46-4/jx06/
https://file.glpbio.com/quotepdf/sds.php?token=2CHJpC4UDMP8hX8BZAfAL-IlDehU3r4xw1o3rLTjgnVthGxXsRWKnDeVqQgRQGMoHjyNoflez7ihQkX3xkybJLkh8o_13l2jBmVCBnav3F6AEqjg1IuEvfUnquyNoO7ILS8caV1zDYVkm
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://www.benchchem.com/product/b1673190#jx06-proper-disposal-procedures
https://www.benchchem.com/product/b1673190#jx06-proper-disposal-procedures
https://www.benchchem.com/product/b1673190#jx06-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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